Cas no 1807941-94-1 ((1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride)

• Product Name: (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride
• CAS No: 1807941-94-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD28145444
• CID: 5245877
• PubChem ID: 91654497
• Update Time: 2025-11-02

(1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride
• starbld0029144
• Z2286637167
• (1R,2S)-2-(4-propan-2-ylphenyl)cyclopropan-1-amine;hydrochloride
• (1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride
• rac-(1R,2S)-2-[4-(propan-2-yl)phenyl]cyclopropan-1-amine hydrochloride

• MDL： MFCD28145444
• Inchi： 1S/C12H17N.ClH/c1-8(2)9-3-5-10(6-4-9)11-7-12(11)13;/h3-6,8,11-12H,7,13H2,1-2H3;1H/t11-,12+;/m0./s1
• InChI Key： SIPAOEIOLBPKJC-ZVWHLABXSA-N
• SMILES： Cl.N[C@@H]1C[C@H]1C1C=CC(C(C)C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride

Comprehensive Guide to (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1807941-94-1)

(1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1807941-94-1) is a chiral cyclopropane derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its cyclopropane amine backbone and isopropylphenyl substituent, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role in the development of novel therapeutics, particularly in neurological and metabolic disorders.

The chiral nature of (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride makes it a valuable building block in asymmetric synthesis. Its hydrochloride salt form enhances stability and solubility, which is crucial for formulation in pharmaceutical applications. The compound's cyclopropane ring is known to confer rigidity to molecular structures, often improving binding affinity to biological targets. This property is particularly relevant in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral amines like (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride has surged due to their importance in the synthesis of active pharmaceutical ingredients (APIs). The pharmaceutical industry is particularly interested in compounds that can serve as precursors for CNS drugs, given the growing prevalence of neurological conditions. This compound's structural features suggest potential applications in this area, though specific therapeutic uses would require further clinical validation.

The synthesis of (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride typically involves asymmetric cyclopropanation techniques, followed by resolution to obtain the desired enantiomer. Recent advances in catalytic asymmetric synthesis have improved the efficiency of producing such chiral compounds, reducing costs and environmental impact. These developments align with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

Analytical characterization of 1807941-94-1 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry to verify purity and enantiomeric excess. The compound typically appears as a white to off-white crystalline powder with defined melting points and solubility profiles. Proper storage conditions (typically 2-8°C in airtight containers) are recommended to maintain stability over extended periods.

From a commercial perspective, (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride is available through specialty chemical suppliers catering to pharmaceutical and biotechnology sectors. Pricing varies based on purity levels and order quantities, with current market trends showing steady demand. The compound is generally supplied with comprehensive certificates of analysis and material safety data sheets, though it's not classified as hazardous under standard handling conditions.

Research applications for this compound extend beyond pharmaceuticals. Materials scientists are investigating chiral amines like 1807941-94-1 for potential use in advanced materials and catalysts. The unique spatial arrangement of its functional groups may offer advantages in designing molecular recognition systems or asymmetric catalysts. These diverse applications highlight the compound's versatility across multiple scientific disciplines.

For researchers working with (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride, proper laboratory practices should be followed, including the use of personal protective equipment. While not classified as highly hazardous, standard precautions for handling chemical substances apply. The compound should be used in well-ventilated areas, and appropriate waste disposal methods should be implemented in accordance with local regulations.

The future outlook for chiral cyclopropane derivatives like 1807941-94-1 appears promising, particularly as pharmaceutical research continues to emphasize stereoselective synthesis. The compound's structural features position it as a potential candidate for further development in multiple therapeutic areas. Ongoing research may uncover new applications or derivatives with enhanced biological activity or improved physicochemical properties.

In conclusion, (1R,2S)-2-(4-Isopropylphenyl)cyclopropan-1-amine hydrochloride (CAS No. 1807941-94-1) represents an important chiral building block with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural characteristics, combined with growing interest in stereochemically defined compounds, ensure its continued relevance in scientific research and industrial applications. Researchers and manufacturers interested in this compound should consult with specialty chemical providers for the most current information on availability, specifications, and potential applications.